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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of four common
nitroalkane solvents: nitromethane, nitroethane, 1-nitropropane, and 2-nitropropane. Their
performance is evaluated against common laboratory solvents—ethanol, acetone, and heptane
—to offer a broader perspective for solvent selection in research and development, particularly
within the pharmaceutical industry. The information is compiled from various safety data sheets
and scientific publications, providing a resource for making environmentally conscious
decisions in the laboratory.

Data Presentation: A Comparative Overview

The following tables summarize the key environmental, health, and safety (EHS) data for the
selected nitroalkane solvents and their common alternatives.

Physical and Environmental Properties
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Molecular . ]
. Boiling Point Water

Solvent Formula Weight ( g/mol .

) (°C) Solubility (g/L)
Nitromethane CHsNO2 61.04 101.2 111
Nitroethane C2HsNO:2 75.07 114 45
1-Nitropropane CsH7NO2 89.09 131 15
2-Nitropropane Cs3H7NO2 89.09 120.3 17
Ethanol C2HsOH 46.07 78.37 Miscible
Acetone Cs3HeO 58.08 56 Miscible
Heptane C7H1e 100.21 98.42 0.01

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. The table below outlines the
key hazard statements associated with each solvent.
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Solvent

Flammability

Acute Toxicity
(Orall/inhalatio
n)

Health
Hazards

Environmental
Hazards

Nitromethane

H226:
Flammable liquid

and vapor[1]

H302: Harmful if

swallowed[1]

H351: Suspected
of causing

cancer

H412: Harmful to
aquatic life with
long lasting
effects[2]

Nitroethane

H226:
Flammable liquid

and vapor[3]

H302: Harmful if
swallowed,
H331: Toxic if
inhaled[3]

H341: Suspected
of causing
genetic defects,
H350: May

cause cancer[3]

H412: Harmful to
aquatic life with
long lasting
effects[3]

1-Nitropropane

H226:
Flammable liquid

and vapour[4]

H302: Harmful if
swallowed,
H312: Harmful in
contact with skin,
H332: Harmful if
inhaled[4]

2-Nitropropane

H226:
Flammable liquid

and vapour[5]

H302: Harmful if
swallowed,
H331: Toxic if
inhaled[5]

H341: Suspected
of causing
genetic defects,
H350: May

cause cancer[5]

H412: Harmful to
aguatic life with
long lasting
effects[5]

H225: Highly

flammable liquid

H319: Causes

H401: Toxic to

Ethanol - serious eye o
and vapour[6][7] o aguatic life[10]
irritation[ 7][8][9]
[8]
H319: Causes
H225: Highly serious eye
flammable liquid irritation, H336:
Acetone - -

and vapour[11]
[12]

May cause
drowsiness or
dizziness[11][12]
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H315: Causes

H225: Highly H304: May be skin irritation, H410: Very toxic
flammable liquid fatal if swallowed  H336: May to aquatic life
Heptane . .
and vapor[13] and enters cause with long lasting
[14] airways[13][14] drowsiness or effects[13]
dizziness[13][14]
Aquatic Toxicity

The 48-hour median effective concentration (EC50) for Daphnia magna is a common measure
of a substance's acute toxicity to aquatic invertebrates. Lower EC50 values indicate higher

toxicity.
Solvent Daphnia magna 48h EC50 (mglL)
Nitromethane >500
Nitroethane >500
1-Nitropropane 363.8
2-Nitropropane 197
Ethanol 183[15]
Acetone >100
Heptane 15

Solvent Selection Guides in the Pharmaceutical
Industry

Pharmaceutical companies and collaborative organizations have developed solvent selection
guides to steer chemists towards greener and safer options. These guides typically rank
solvents based on a combination of Safety, Health, and Environmental (SHE) criteria.

Sanofi's Solvent Selection Guide: This guide categorizes solvents into four classes:
recommended, substitution advisable, substitution requested, and banned.[16] Notably,
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Nitromethane is classified as "banned" by Sanofi due to its high energy of decomposition.[17]

CHEM21 Solvent Selection Guide: This guide, developed by a consortium of pharmaceutical
companies and academic institutions, also ranks solvents based on SHE criteria. While a
comprehensive scoring for all nitroalkanes is not publicly available, the methodology highlights
that a solvent with a high energy of decomposition, like nitromethane, would receive the
highest (worst) safety score of 10.[18] It also notes that the health score for nitromethane
based on H-statements might underestimate its true hazard.[19]

Based on their GHS hazard profiles, it is likely that other short-chain nitroalkanes would also
fall into the "problematic” or "hazardous" categories in such guides.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of solvent
impacts. The following sections describe the key principles of standard OECD test guidelines
for toxicity and biodegradability.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to determine the acute oral toxicity of a substance.

 Principle: The test involves a stepwise procedure with the use of a limited number of animals
per step. The outcome of each step determines the next step, i.e., whether to stop testing,
administer a higher or lower dose, or use additional animals. The method aims to classify the
substance into a specific toxicity class based on the observed mortality.

e Procedure:

o A small group of animals (typically three) of a single sex (usually females) is dosed with
the test substance at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000
mg/kg body weight).

o The animals are observed for signs of toxicity and mortality for up to 14 days.
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o The number of animals that die within a specified timeframe determines the next step. For
example, if no animals die at the starting dose, the next higher dose is administered to
another group of animals.

o The procedure is continued until a dose that causes mortality is identified or the highest
dose level is reached without mortality.

o Endpoint: The result is a classification of the substance into one of the GHS categories for
acute oral toxicity, which corresponds to a range of LD50 (median lethal dose) values.

Daphnia sp. Acute Immobilisation Test (OECD Guideline
202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.

 Principle: Young Daphnia (water fleas), less than 24 hours old, are exposed to the test
substance in a static or semi-static system for 48 hours. The endpoint is the immobilization of
the Daphnia, defined as the inability to swim within 15 seconds after gentle agitation.

e Procedure:

o A series of test solutions with different concentrations of the substance are prepared. A
control group with no test substance is also included.

o A set number of Daphnia (e.g., 20 individuals, divided into four replicates of five) are
introduced into each test concentration and the control.

o The test vessels are maintained at a constant temperature (20 £ 1 °C) with a defined light-
dark cycle for 48 hours.

o The number of immobilized Daphnia is recorded at 24 and 48 hours.

» Endpoint: The primary endpoint is the EC50 at 48 hours, which is the concentration of the
substance that causes immobilization in 50% of the test organisms.

Ready Biodegradability - Manometric Respirometry Test
(OECD Guideline 301F)
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This test evaluates the potential for a substance to be rapidly biodegraded by microorganisms.

e Principle: The test substance is incubated in a mineral medium with a microbial inoculum
(e.g., from activated sludge). The consumption of oxygen by the microorganisms as they
biodegrade the substance is measured over a 28-day period. The amount of oxygen
consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

e Procedure:

o A known amount of the test substance is added to a bottle containing the mineral medium
and a small amount of inoculum.

o The bottle is sealed and connected to a respirometer, which measures the change in
pressure due to oxygen consumption.

o Control bottles containing only the inoculum and a reference substance with known
biodegradability are run in parallel.

o The testis run in the dark at a constant temperature (20-24 °C) for 28 days.

o Endpoint: A substance is considered "readily biodegradable" if it reaches at least 60% of its
ThOD within a 10-day window during the 28-day test period.

Mandatory Visualizations
Nitroalkane Biodegradation Pathway

The aerobic degradation of nitroalkanes is often initiated by the enzyme Nitroalkane Oxidase.
This enzyme catalyzes the oxidation of the nitroalkane to an aldehyde or ketone, with the
release of nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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